[2-(Dimethylamino)pyridin-4-yl]-(2,3-dimethylthiomorpholin-4-yl)methanone

• IUPAC Name: [2-(dimethylamino)pyridin-4-yl]-(2,3-dimethylthiomorpholin-4-yl)methanone
• InChI: InChI=1S/C14H21N3OS/c1-10-11(2)19-8-7-17(10)14(18)12-5-6-15-13(9-12)16(3)4/h5-6,9-11H,7-8H2,1-4H3
• InChI Key: VOPFKOOCFSEZGW-UHFFFAOYSA-N
• Canonical SMILES: CC1C(SCCN1C(=O)C2=CC(=NC=C2)N(C)C)C
• Molecular Formula: C14H21N3OS
• Molecular Weight: 279.40 g/mol

Description

[2-(Dimethylamino)pyridin-4-yl]-(2,3-dimethylthiomorpholin-4-yl)methanone, also known as DMPT, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. DMPT is a synthetic compound that has been synthesized through a variety of methods, and its mechanism of action and physiological effects have been studied extensively. In

Mechanism of Action

The mechanism of action of [2-(Dimethylamino)pyridin-4-yl]-(2,3-dimethylthiomorpholin-4-yl)methanone is not fully understood, but it is believed to involve the activation of the mammalian target of rapamycin (mTOR) signaling pathway. This pathway plays a critical role in regulating cell growth, proliferation, and survival, and its activation has been shown to promote anabolic processes and inhibit catabolic processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the stimulation of appetite, the promotion of growth and development, and the improvement of immune function. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

[2-(Dimethylamino)pyridin-4-yl]-(2,3-dimethylthiomorpholin-4-yl)methanone has several advantages for use in lab experiments, including its high potency and specificity, its ability to activate the mTOR pathway, and its low toxicity. However, this compound also has some limitations, including its high cost, its limited solubility in water, and its potential for off-target effects.

Future Directions

There are several future directions for research on [2-(Dimethylamino)pyridin-4-yl]-(2,3-dimethylthiomorpholin-4-yl)methanone, including the development of more efficient and cost-effective synthesis methods, the investigation of its potential therapeutic applications in various diseases, and the exploration of its effects on different cell types and tissues. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential side effects and safety concerns.

Synthesis Methods

[2-(Dimethylamino)pyridin-4-yl]-(2,3-dimethylthiomorpholin-4-yl)methanone can be synthesized through a variety of methods, including the reaction of 2-(Dimethylamino)pyridine with 2,3-dimethylthiomorpholine-4-carboxylic acid, followed by the conversion of the resulting intermediate to the final product through a series of chemical reactions. Other methods for synthesizing this compound include the reaction of 2-(Dimethylamino)pyridine with 2,3-dimethylthiomorpholine-4-carboxylic acid chloride or the reaction of 2-(Dimethylamino)pyridine with 2,3-dimethylthiomorpholine-4-carboxylic acid anhydride.

Scientific Research Applications

[2-(Dimethylamino)pyridin-4-yl]-(2,3-dimethylthiomorpholin-4-yl)methanone has been studied extensively for its potential applications in various fields, including agriculture, aquaculture, and medicine. In agriculture, this compound has been shown to increase the feed intake and growth rate of animals, leading to improved production efficiency. In aquaculture, this compound has been used to improve the growth rate and survival rate of fish and shrimp, leading to increased production and profitability. In medicine, this compound has been studied for its potential use as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and depression.